Cas no 7006-85-1 (4-Piperidinemethanamine,N,1-bis(phenylmethyl)-, hydrochloride (1:2))

• Product Name: 4-Piperidinemethanamine,N,1-bis(phenylmethyl)-, hydrochloride (1:2)
• CAS No: 7006-85-1
• MF: C₂₀H₂₇ClN₂
• MW: 330.894784212112
• MDL: MFCD08594065
• CID: 577141
• Update Time: 2024-03-05

4-Piperidinemethanamine,N,1-bis(phenylmethyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinemethanamine,N,1-bis(phenylmethyl)-, hydrochloride (1:2)
• 5-methyl-1-[4-(4-methylanilino)-3,5-dinitrobenzoyl]indole-2,3-dione
• 1H-indole-2,3-dione, 5-methyl-1-[4-[(4-methylphenyl)amino]-3,5-dinitrobenzoyl]-
• 5-Methyl-1-{4-[(4-methylphenyl)amino]-3,5-dinitrobenzoyl}-1H-indole-2,3-dione
• N-benzyl-1-(1-benzylpiperidin-4-yl)methanamine:dihydrochloride

• MDL： MFCD08594065
• Inchi： 1S/C20H26N2.ClH/c1-3-7-18(8-4-1)15-21-16-19-11-13-22(14-12-19)17-20-9-5-2-6-10-20;/h1-10,19,21H,11-17H2;1H
• InChI Key： XVWVSTRJNMLWPT-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)N1CCC(CNCC2C=CC=CC=2)CC1.Cl

Computed Properties

• Exact Mass: 460.10198
• Monoisotopic Mass: 460.101899
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 836
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 158

Experimental Properties

• Density: 1.525
• Boiling Point: 661.2°C at 760 mmHg
• Flash Point: 353.7°C
• Refractive Index: 1.721
• PSA: 152.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines